2-(1-benzyl-1,2-dihydro[1,3,5]triazino[1,2-a]benzimidazol-3(4H)-yl)ethanol

• IUPAC Name: 2-(1-benzyl-2,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-3-yl)ethanol
• InChI: InChI=1S/C18H20N4O/c23-11-10-20-13-21(12-15-6-2-1-3-7-15)18-19-16-8-4-5-9-17(16)22(18)14-20/h1-9,23H,10-14H2
• InChI Key: AKYPOPALGFFOMX-UHFFFAOYSA-N
• Canonical SMILES: C1N(CN2C3=CC=CC=C3N=C2N1CC4=CC=CC=C4)CCO
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

2-(1-benzyl-1,2-dihydro[1,3,5]triazino[1,2-a]benzimidazol-3(4H)-yl)ethanol is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 2-(1-benzyl-1,2-dihydro[1,3,5]triazino[1,2-a]benzimidazol-3(4H)-yl)ethanol involves the inhibition of enzymes involved in various biochemical processes. Specifically, this compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, this compound has been found to inhibit the activity of β-glucuronidase, an enzyme involved in the metabolism of drugs and other xenobiotics.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. One study found that this compound induces apoptosis in human breast cancer cells by activating caspase-3 and caspase-9. Another study found that this compound inhibits the growth of Candida albicans by disrupting the integrity of the fungal cell wall. Additionally, this compound has been found to have anti-inflammatory activity in a mouse model of acute lung injury.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-benzyl-1,2-dihydro[1,3,5]triazino[1,2-a]benzimidazol-3(4H)-yl)ethanol in lab experiments is its broad-spectrum activity against cancer cells, fungi, and bacteria. Additionally, this compound has been found to have low toxicity in vitro and in vivo. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-(1-benzyl-1,2-dihydro[1,3,5]triazino[1,2-a]benzimidazol-3(4H)-yl)ethanol. One direction is to explore the potential of this compound as a therapeutic agent for cancer, fungal infections, and bacterial infections. Another direction is to study the mechanism of action of this compound in more detail, including its effects on other enzymes and biochemical processes. Additionally, future studies could investigate the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.

Scientific Research Applications

2-(1-benzyl-1,2-dihydro[1,3,5]triazino[1,2-a]benzimidazol-3(4H)-yl)ethanol has been studied for its potential applications in scientific research. One study found that this compound has anticancer activity against human breast cancer cells. Another study found that this compound has antifungal activity against Candida albicans. Additionally, this compound has been found to have antibacterial activity against Staphylococcus aureus.